
Navigating the Safe Handling of 2-Hydroxy-5-
nitropyridine: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Hydroxy-5-nitropyridine

Cat. No.: B147068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for 2-Hydroxy-5-nitropyridine (CAS No. 5418-51-9). Adherence to these

guidelines is crucial for ensuring a safe laboratory environment and minimizing risks associated

with the use of this chemical intermediate. This document synthesizes critical data from safety

data sheets and chemical literature to support professionals in research, development, and

manufacturing.

Chemical and Physical Properties
2-Hydroxy-5-nitropyridine is an aromatic heterocyclic organic compound.[1] It presents as a

light yellow to beige or brown crystalline powder at room temperature.[1][2][3] A summary of its

key physical and chemical properties is provided in Table 1.
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Property Value Reference

CAS Number 5418-51-9 [2][4][5][6][7]

Molecular Formula C₅H₄N₂O₃ [1][2][7]

Molecular Weight 140.10 g/mol [2][7]

Appearance
Light yellow to beige/brown

crystalline powder
[1][2][3]

Melting Point 188-191 °C [2][7]

Solubility

Soluble in hot water and alkali

liquors; Insoluble in most

common organic solvents.

[1][2][6]

Odor Odorless [1][8]

Vapor Pressure Negligible [9]

Stability
Stable under normal

temperatures and pressures.
[1][4][5]

Hazard Identification and Classification
2-Hydroxy-5-nitropyridine is classified as a hazardous substance according to the OSHA 29

CFR 1910.1200 standard.[4][5][9] The primary hazards are related to irritation of the skin, eyes,

and respiratory system.[1][2]

GHS Classification Summary

Classification Category Reference

Skin Corrosion/Irritation Category 2 [1][4][5]

Serious Eye Damage/Eye

Irritation
Category 2 [1][4][5]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)
[4][5]
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Hazard and Precautionary Statements
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Type Code Statement Reference

Signal Word - Warning [4][5]

Hazard Statement H315 Causes skin irritation. [1][2]

Hazard Statement H319
Causes serious eye

irritation.
[1][2]

Hazard Statement H335
May cause respiratory

irritation.
[1][2]

Precautionary

Statement
P261 Avoid breathing dust. [10]

Precautionary

Statement
P264

Wash skin thoroughly

after handling.
[3][10]

Precautionary

Statement
P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[3][10]

Precautionary

Statement
P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.

[1][3][10]

Precautionary

Statement
P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[1][3][10]

Precautionary

Statement
P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[1][10]
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Precautionary

Statement
P405 Store locked up. [10]

Precautionary

Statement
P501

Dispose of

contents/container to

an authorized

hazardous waste

collection point.

[10]

While no significant acute toxicological data has been identified in literature searches,

nitroaromatic compounds are generally considered moderately toxic.[1][9] Accidental ingestion

may be harmful, and the substance or its metabolites could potentially lead to

methemoglobinemia, a condition that inhibits normal oxygen uptake by hemoglobin.[9]

Safe Handling and Storage Workflow
Proper handling and storage are paramount to ensuring safety. The following diagram

illustrates the logical workflow for managing 2-Hydroxy-5-nitropyridine in a laboratory setting.
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Preparation & Assessment

Control Measures
Operational Procedures

Emergency Response

Hazard Identification
(Irritant: Skin, Eye, Respiratory)

Risk Assessment
(Review SDS, Plan Experiment)

Establish Control Measures

Engineering Controls
(Fume Hood, Good Ventilation)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Safe Handling
- Avoid dust generation

- Avoid contact & inhalation
- No eating/drinking/smoking

Proper Storage
- Cool, dry, well-ventilated area

- Tightly sealed containers
- Away from incompatibles

Accidental Release
(Spill)

Personal Exposure Fire

Spill Cleanup Protocol First Aid Measures Fire Fighting Protocol

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Hydroxy-5-nitropyridine.

Recommended Handling Practices
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Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood to

prevent concentration in hollows and sumps.[4][9][10]

Personal Contact: Avoid all personal contact, including inhalation of dust and contact with

skin and eyes.[2][4][9]

Hygiene: Do not eat, drink, or smoke when using this product.[9][10] Wash hands and any

exposed skin thoroughly with soap and water after handling.[4][9][10] Contaminated work

clothes should be laundered separately before reuse.[9][10]

Container Management: Keep containers securely sealed when not in use.[9][10] Protect

containers from physical damage.[9]

Storage Requirements
Store in original, tightly closed containers in a cool, dry, and well-ventilated place.[9][10][11]

Store away from incompatible materials such as strong oxidizing agents, bases, and strong

reducing agents.[4][5][9]

The product should also be stored away from foodstuffs.[9][10]

Emergency Protocols and First Aid
Prompt and correct response to emergencies such as spills, exposure, or fire is critical.

First Aid Measures
The following table summarizes the recommended first aid procedures for exposure to 2-
Hydroxy-5-nitropyridine.
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Exposure Route First Aid Protocol Reference

Inhalation

Remove the victim to fresh air

and keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration. Seek medical

attention if you feel unwell or if

irritation persists.

[4][5][11]

Skin Contact

Immediately wash off with

soap and plenty of water while

removing all contaminated

clothing and shoes. Seek

medical attention if irritation

occurs or persists.

[4][5][11]

Eye Contact

Rinse cautiously and

immediately with plenty of

fresh, running water for at least

15 minutes, holding the eyelids

apart. Remove contact lenses

if present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[4][5][9][11]

Ingestion

Do NOT induce vomiting.

Clean mouth with water and

then provide liquid slowly.

Never give anything by mouth

to an unconscious person. Call

a physician or Poison Control

Center immediately.

[4][5][9][11]

Accidental Release Measures (Spills)
The response to a spill depends on its scale. For any spill, ensure adequate ventilation and

wear appropriate PPE.
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Minor Spill Protocol:

Control Ignition: Remove all sources of ignition.[9]

Containment: Use dry clean-up procedures and avoid generating dust.[9][10]

Collection: Sweep up or vacuum the material and place it into a suitable, labeled container

for disposal.[4][5][10]

Decontamination: After material pickup is complete, wash the spill area with soap and water.

[12]

Major Spill Protocol:

Evacuate: Alert personnel in the area and evacuate.[9][10]

Notify: Alert emergency responders and inform them of the location and nature of the hazard.

[9][10]

Secure Area: Control personal contact by wearing appropriate protective clothing and

prevent the spillage from entering drains or water courses.[9][10]

Cleanup: Cleanup should only be performed by trained personnel using established

procedures.[12][13][14][15] Recover product wherever possible.[9][10]

Fire-Fighting Measures
Extinguishing Media: Use dry chemical powder, foam, carbon dioxide (CO₂), or water spray.

[4][5][9]

Hazards: The compound is a combustible solid but propagates flame with difficulty.[9]

Combustion may produce poisonous fumes, including carbon monoxide, carbon dioxide, and

nitrogen oxides (NOx).[4][9] Avoid contamination with oxidizing agents as ignition may result.

[9]

Protective Equipment: In case of a fire, wear a self-contained breathing apparatus (SCBA)

with pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[4][5]

[10]
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Personal Protective Equipment (PPE)
The use of appropriate PPE is essential to prevent exposure.

Protection Type Specification Reference

Eye/Face Protection
Safety glasses with side-

shields or chemical goggles.
[4][5][9]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

clothing (lab coat, overalls) to

prevent skin exposure.

[4][5][9]

Respiratory Protection

If engineering controls do not

maintain airborne

concentrations to a low level, a

NIOSH-approved N95 dust

mask or higher-level respirator

may be necessary.

[9]

Stability and Reactivity
Reactivity: No hazardous reactions are expected under normal processing.[4][5]

Chemical Stability: The product is considered stable under recommended storage conditions.

[4][5][9]

Conditions to Avoid: Incompatible products and excess heat.[4]

Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing agents.

[4][5][9]

Hazardous Decomposition Products: Under fire conditions, may decompose to produce

carbon monoxide (CO), carbon dioxide (CO₂), and nitrogen oxides (NOx).[4][9]

Disposal Considerations
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Chemical waste must be disposed of in accordance with local, regional, and national

hazardous waste regulations. Do not empty into drains.[4] Waste generators must consult

regulations to ensure complete and accurate classification.[4]

By adhering to the information and protocols outlined in this guide, researchers, scientists, and

drug development professionals can handle 2-Hydroxy-5-nitropyridine safely and effectively,

minimizing risk and ensuring a secure working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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